Cas no 1212204-19-7 ((1S)-1-(2,4,5-trimethylphenyl)ethan-1-ol)

• Product Name: (1S)-1-(2,4,5-trimethylphenyl)ethan-1-ol
• CAS No: 1212204-19-7
• Molecular Formula: C₁₁H₁₆O
• Molecular Weight: 164.244143486023
• CID: 5177214

(1S)-1-(2,4,5-trimethylphenyl)ethan-1-ol Properties

Names and Identifiers

• (1S)-1-(2,4,5-trimethylphenyl)ethan-1-ol
• (1S)-1-(2,4,5-trimethylphenyl)ethanol
• Benzenemethanol, α,2,4,5-tetramethyl-, (αS)-

• InChIKey： HETNQTUDBNSWTI-JTQLQIEISA-N
• Inchi： 1S/C11H16O/c1-7-5-9(3)11(10(4)12)6-8(7)2/h5-6,10,12H,1-4H3/t10-/m0/s1
• SMILES： O[C@@H](C)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 164.12
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.12
• Heavy Atom Count: 12
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives